Cas no 38428-70-5 (1-(4-methylphenyl)-3-octadecylurea)

38428-70-5 structure
Product name:1-(4-methylphenyl)-3-octadecylurea
1-(4-methylphenyl)-3-octadecylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methylphenyl)-3-octadecylurea
- NSC-164274
- AKOS024431230
- 38428-70-5
- NSC164274
- N-(4-Methylphenyl)-N'-octadecylurea
- DTXSID10304122
-
- Inchi: InChI=1S/C26H46N2O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-27-26(29)28-25-21-19-24(2)20-22-25/h19-22H,3-18,23H2,1-2H3,(H2,27,28,29)
- InChI Key: PNUBGRZSKZFJBL-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCNC(=O)NC1=CC=C(C=C1)C
Computed Properties
- Exact Mass: 402.36128
- Monoisotopic Mass: 402.361014095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 29
- Rotatable Bond Count: 18
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
- XLogP3: 10.1
Experimental Properties
- PSA: 41.13
1-(4-methylphenyl)-3-octadecylurea Related Literature
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Jiayu Zhang,Junfeng Xie,Min Wang,Xiangjiang Zheng,Zhen Zhang,Xuemei Li,Bo Tang Dalton Trans., 2018,47, 12667-12670
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Yan-Ru Bao,Guo-Dong Chen,Hao Gao,Rong-Rong He,Yue-Hua Wu,Xiao-Xia Li,Dan Hu,Chuan-Xi Wang,Xing-Zhong Liu,Yan Li RSC Adv., 2015,5, 46252-46259
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Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
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Fei Bu,Shou-Jun Xiao CrystEngComm, 2010,12, 3385-3387
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Lara Cala,Abraham Mendoza,Francisco J. Fañanás,Félix Rodríguez Chem. Commun., 2013,49, 2715-2717
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Guofu Zhang,Yiyong Zhao,Chengrong Ding Org. Biomol. Chem., 2019,17, 7684-7688
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Weifeng Jiang,Jianpeng Sun,Kebin Lu,Chuanhai Jiang,Huakai Xu,Zhaodi Huang,Ning Cao,Fangna Dai Dalton Trans., 2021,50, 9934-9941
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Hai-Yang Liu,Zhen-Jie Zhang,Wei Shi,Bin Zhao,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan Dalton Trans., 2009, 4416-4419
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